Cas no 951927-83-6 (1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-ylpropyl}pyrrolidin-2-one)

• Product Name: 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-ylpropyl}pyrrolidin-2-one
• CAS No: 951927-83-6
• MF: C₂₄H₂₃ClN₂O₄
• MW: 438.903425455093
• CID: 5431648
• Update Time: 2025-07-01

1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-ylpropyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-9-[3-(2-oxopyrrolidin-1-yl)propyl]-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 3-(4-chlorophenyl)-9,10-dihydro-9-[3-(2-oxo-1-pyrrolidinyl)propyl]-
• 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-ylpropyl}pyrrolidin-2-one

• Inchi： 1S/C24H23ClN2O4/c25-17-6-4-16(5-7-17)20-14-30-24-18(23(20)29)8-9-21-19(24)13-26(15-31-21)10-2-12-27-11-1-3-22(27)28/h4-9,14H,1-3,10-13,15H2
• InChI Key： ICNVWATWEOWYEE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(Cl)C=C4)=COC3=C2CN(CCCN2CCCC2=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-ylpropyl}pyrrolidin-2-one

Introduction to 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-9-ylpropyl}pyrrolidin-2-one (CAS No. 951927-83-6)

1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-9-ylpropyl}pyrrolidin-2-one, with the CAS number 951927-83-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for both academic and industrial researchers.

The molecular structure of 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-9-ylpropyl}pyrrolidin-2-one is composed of a chromeno[8,7-e][1,3]oxazine core linked to a pyrrolidinone moiety through a propyl chain. The presence of the 4-chlorophenyl substituent adds to the compound's complexity and influences its pharmacological properties. This structure suggests potential interactions with various biological targets, including enzymes and receptors.

Recent studies have explored the biological activities of 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-9-ylpropyl}pyrrolidin-2-one. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Additionally, preliminary investigations into the antitumor activity of 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-9-ylpropyl}pyrrolidin-2-one have yielded encouraging results. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that this compound may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-9-ylpropyl}pyrrolidin-2-one have also been evaluated. Research indicates that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for its development as an orally administered therapeutic agent.

In terms of safety and toxicity profiles, preliminary assessments suggest that 1-{3-3-(4-chlorophenyl)-4-oxo-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-9-ylpropyl}pyrrolidin-2-one has a low toxicity profile at therapeutic concentrations. However, further studies are necessary to fully understand its long-term safety and potential side effects.

The synthesis of 1-{3-3-(4-chlorophenyl)-4-o xo - 4 H , 8 H , 9 H , 10 H - chromeno [ 8 , 7 - e ] [ 1 , 3 ] oxazin - 9 - ylprop yl } pyrrolid in - 2 - one involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound on both laboratory and industrial scales.

In conclusion, 1 -{ 3 - 3 -( 4 - chlor o phen yl ) - 4 - ox o - 4 H , 8 H , 9 H , 10 H - chrom en o [ 8 , 7 - e ] [ 1 , 3 ] ox az in - 9 - ylpro pyl } py rro lid in - 2 - one (CAS No. 951927-83-6) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.